Cas no 106949-25-1 (1,3-dimethylnaphthalen-2-ol)

• Product Name: 1,3-dimethylnaphthalen-2-ol
• CAS No: 106949-25-1
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 1182497
• PubChem ID: 19362308
• Update Time: 2025-04-20

1,3-dimethylnaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethylnaphthalen-2-ol
• ACMC-20mas7
• 2-Naphthalenol, 1,3-dimethyl-
• 1,3-dimethyl-2-naphthol
• CTK0D6632
• SureCN3953630
• 1,3-Dimethyl-naphthol-(2)
• 1,3-Dimethyl-[2]naphthol
• 2-Hydroxy-1.3-dimethyl-naphthalin
• ACMC-20mas7; 2-Naphthalenol, 1,3-dimethyl-; 1,3-dimethyl-2-naphthol; CTK0D6632; SureCN3953630; 1,3-Dimethyl-naphthol-(2); 1,3-Dimethyl-[2]naphthol; 2-Hydroxy-1.3-dimethyl-naphthalin;
• 106949-25-1
• SCHEMBL3953630
• HS-3139
• DTXSID00598376

• Inchi： 1S/C12H12O/c1-8-7-10-5-3-4-6-11(10)9(2)12(8)13/h3-7,13H,1-2H3
• InChI Key： XQFNYYJKCBOXHX-UHFFFAOYSA-N
• SMILES： OC1=C(C)C=C2C=CC=CC2=C1C

Computed Properties

• Exact Mass: 172.088815002g/mol
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų